Cas no 1968-56-5 (2-Quinolinecarbothioamide, N-2-pyridinyl-)

2-Quinolinecarbothioamide, N-2-pyridinyl- structure
1968-56-5 structure
Product Name:2-Quinolinecarbothioamide, N-2-pyridinyl-
CAS No:1968-56-5
MF:C15H11N3S
MW:265.332941293716
CID:1388453
PubChem ID:14029771
Update Time:2025-04-20

2-Quinolinecarbothioamide, N-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Quinolinecarbothioamide, N-2-pyridinyl-
    • N-pyridin-2-ylquinoline-2-carbothioamide
    • DTXSID10554680
    • 2-quinolinecarbothioamide,n-2-pyridinyl-
    • N-(Pyridin-2-yl)quinoline-2-carbothioamide
    • 1968-56-5
    • Inchi: 1S/C15H11N3S/c19-15(18-14-7-3-4-10-16-14)13-9-8-11-5-1-2-6-12(11)17-13/h1-10H,(H,16,18,19)
    • InChI Key: PPNJVMBOIQMXAY-UHFFFAOYSA-N
    • SMILES: S=C(C1=CC=C2C=CC=CC2=N1)NC1C=CC=CN=1

Computed Properties

  • Exact Mass: 265.06753
  • Monoisotopic Mass: 265.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 69.9Ų

Experimental Properties

  • PSA: 37.81
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